Cas no 2783-57-5 (2,5-Cyclohexadiene-1,4-dione, 2-amino-)

• Product name: 2,5-Cyclohexadiene-1,4-dione, 2-amino-
• CAS No: 2783-57-5
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 1432856
• PubChem ID: 19783015

2,5-Cyclohexadiene-1,4-dione, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-amino-
• 2-aminocyclohexa-2,5-diene-1,4-dione
• 2783-57-5
• 2-Amino-1,4-benzoquinone
• CHEMBL3357299
• aminoquinone
• DTXSID70599875
• SCHEMBL251013
• AKOS006340079
• LCZC3355

• Inchi： InChI=1S/C6H5NO2/c7-5-3-4(8)1-2-6(5)9/h1-3H,7H2CopyCopied
• InChI Key： IHXKXSJKLJZXKZ-UHFFFAOYSA-NCopyCopied
• SMILES： NC1=CC(=O)C=CC1=O |c:5,t:1|

Computed Properties

• Exact Mass: 123.03205
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 234.8±35.0 °C at 760 mmHg
• Flash Point: 95.8±25.9 °C
• PSA: 60.16
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2,5-Cyclohexadiene-1,4-dione, 2-amino- Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT